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Compound of Interest

Compound Name: Angiogenin (108-122)

Cat. No.: B13653064 Get Quote

Essential Safety and Handling of Angiogenin
(108-122)
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling the peptide

Angiogenin (108-122). Adherence to these protocols is essential for minimizing exposure risk,

ensuring personal safety, and maintaining the integrity of the product. While a specific Safety

Data Sheet (SDS) for Angiogenin (108-122) is not readily available, the following guidelines

are based on established best practices for handling similar synthetic peptides in a laboratory

setting.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to prevent contamination and

minimize exposure when working with Angiogenin (108-122). The required PPE is

summarized in the table below.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Should meet ANSI Z87.1

standards.[2]

Face Shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[4] Consider double-

gloving for added protection,

especially when handling

concentrated solutions.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential splashes.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

powder to avoid inhalation of

fine particles. An N95

respirator is a suitable option.

Operational Plan for Safe Handling
A systematic approach to handling Angiogenin (108-122) from receipt to disposal is crucial for

maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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For long-term storage of the lyophilized peptide, a temperature of -20°C is recommended.

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent moisture absorption, which can degrade the peptide.

2. Reconstitution and Aliquoting:

Handle the lyophilized powder in a controlled environment, minimizing exposure to air and

moisture.

Use the appropriate personal protective equipment, including respiratory protection, when

weighing the powder.

Reconstitute the peptide with a suitable solvent as recommended by the supplier. For

peptides, sterile bacteriostatic water is often used.

To aid dissolution, gently swirl the vial; avoid vigorous shaking.

For long-term storage of the reconstituted peptide, it is advisable to create single-use

aliquots and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.

3. Experimental Procedures:

Follow standard laboratory practices for all experimental work.

Ensure that all equipment used for handling the peptide is properly cleaned and

decontaminated after use.

Disposal Plan
Proper disposal of Angiogenin (108-122) and contaminated materials is essential to prevent

environmental contamination and ensure safety.

Unused Peptide: Unused or expired lyophilized peptide and concentrated stock solutions

should be treated as chemical waste and disposed of according to local, state, and federal

regulations.
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Contaminated Materials: All materials that have come into contact with the peptide, such as

pipette tips, gloves, and vials, should be collected in a designated and clearly labeled

hazardous waste container.

Liquid Waste: Liquid waste containing the peptide, such as from cell culture media, should

be decontaminated with a suitable method, like treatment with 10% bleach, before disposal,

or collected as chemical waste, depending on institutional and local regulations.
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Workflow for Safe Handling of Angiogenin (108-122)

Preparation

Personal Protective Equipment (PPE) Selection

Procedure

Waste Disposal

Start: Handling Angiogenin (108-122)

Assess Task: Weighing Powder or Handling Liquid?

Required PPE for Powder:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

- N95 Respirator/Dust Mask

Weighing Powder

Required PPE for Liquid:
- Lab Coat

- Safety Goggles
- Nitrile Gloves

Handling Liquid

Proceed with Task
(Weighing, Reconstituting, etc.)

Spill or Exposure Event?

Dispose of Contaminated Materials
(Gloves, Tips, Vials)

in Designated Hazardous Waste

No Follow Institutional
Spill Response Protocol

Yes

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Angiogenin (108-122).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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